Cas no 952138-19-1 (4-Chloro-7-methoxy-1,6-naphthyridine)

4-Chloro-7-methoxy-1,6-naphthyridine structure
952138-19-1 structure
Product Name:4-Chloro-7-methoxy-1,6-naphthyridine
CAS No:952138-19-1
MF:C9H7ClN2O
MW:194.61768078804
MDL:MFCD11848379
CID:830503
PubChem ID:59427318
Update Time:2025-11-07

4-Chloro-7-methoxy-1,6-naphthyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-7-methoxy-1,6-naphthyridine
    • 4-chloro-7-methoxy-[1,6]naphthyridine
    • 4-Chloro-7-methoxy-1,6-naphthyridine (ACI)
    • MFCD11848379
    • AKOS016011713
    • SCHEMBL2208893
    • 952138-19-1
    • JOXFTPKSSCWINI-UHFFFAOYSA-N
    • DA-00259
    • DTXSID40731982
    • 4-Chloro-7-methoxy-[1.6]naphthyridine
    • AS-33696
    • CS-D0453
    • PB31606
    • CNB13819
    • MDL： MFCD11848379
    • Inchi： 1S/C9H7ClN2O/c1-13-9-4-8-6(5-12-9)7(10)2-3-11-8/h2-5H,1H3
    • InChI Key： JOXFTPKSSCWINI-UHFFFAOYSA-N
    • SMILES： ClC1C2C(=CC(OC)=NC=2)N=CC=1

Computed Properties

  • Exact Mass: 194.0246905g/mol
  • Monoisotopic Mass: 194.0246905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 35Ų

Experimental Properties

  • Boiling Point: 303.4±37.0°C at 760 mmHg

4-Chloro-7-methoxy-1,6-naphthyridine Security Information

4-Chloro-7-methoxy-1,6-naphthyridine Pricemore >>

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4-Chloro-7-methoxy-1,6-naphthyridine Production Method

Production Method 1

952138-18-0 952138-18-0
952138-19-1 952138-19-1
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  3 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 8, cooled
Reference
Arylaminophthalazine derivatives as Aurora kinase modulators and their preparation
, United States, , ,

Production Method 2

952138-18-0 952138-18-0
952138-19-1 952138-19-1
Reaction Conditions
1.1 Reagents: Diisopropylethylamine ,  Phosphorus oxychloride Solvents: Acetonitrile ;  rt; 30 min, 70 °C; 70 °C → rt
1.2 Reagents: Water ;  cooled
1.3 Reagents: Sodium hydroxide Solvents: Water ;  pH 8
Reference
Pyrido-azaheterocyclic compound as kinase inhibitor and its preparation
, China, , ,

Production Method 3

952138-18-0 952138-18-0
952138-19-1 952138-19-1
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  3 h, rt
1.2 Reagents: Sodium carbonate Solvents: Water ;  cooled; pH 8
Reference
Fused heterocyclic derivatives as HGF modulators and their preparation and methods of use
, United States, , ,

Production Method 4

952138-18-0 952138-18-0
952138-19-1 952138-19-1
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  3 h, rt
1.2 Reagents: Water ;  cooled
Reference
Phatalazinamine derivatives and related compounds as aurora kinase modulators and their preparation, pharmaceutical compositions and use in the treatment or cancer and cancer related diseases
, World Intellectual Property Organization, , ,

Production Method 5

952138-18-0 952138-18-0
952138-19-1 952138-19-1
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  3 h, rt
1.2 Reagents: Sodium carbonate Solvents: Water ;  pH 8, cooled
Reference
Preparation of fused heterocyclic derivatives for treating HGF mediated diseases
, World Intellectual Property Organization, , ,

Production Method 6

952138-18-0 952138-18-0
952138-19-1 952138-19-1
Reaction Conditions
1.1 Reagents: Diisopropylethylamine ,  Phosphorus oxychloride Solvents: 1,4-Dichlorobenzene ;  rt → 10 °C; 1.5 h, 10 °C → 70 °C; 70 °C → rt
Reference
Preparation of naphthyridine derivatives as anti-cancer agents
, World Intellectual Property Organization, , ,

4-Chloro-7-methoxy-1,6-naphthyridine Raw materials

4-Chloro-7-methoxy-1,6-naphthyridine Preparation Products

4-Chloro-7-methoxy-1,6-naphthyridine Related Literature

952138-19-1 (4-Chloro-7-methoxy-1,6-naphthyridine) Related Products

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